Cas no 1314702-60-7 (tert-butyl 5-(trifluoromethyl)-2,4'-bipiperidine-1'-carboxylate, Mixture of diastereomers)

• Product Name: tert-butyl 5-(trifluoromethyl)-2,4'-bipiperidine-1'-carboxylate, Mixture of diastereomers
• CAS No: 1314702-60-7
• MF: C₁₆H₂₇F₃N₂O₂
• MW: 336.392995119095
• CID: 5803428
• PubChem ID: 165751865
• Update Time: 2025-06-15

tert-butyl 5-(trifluoromethyl)-2,4'-bipiperidine-1'-carboxylate, Mixture of diastereomers Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(trifluoromethyl)-2,4'-bipiperidine-1'-carboxylate, Mixture of diastereomers
• 1314702-60-7
• Z2049712751
• tert-butyl 4-[5-(trifluoromethyl)piperidin-2-yl]piperidine-1-carboxylate
• EN300-12584155

• Inchi： 1S/C16H27F3N2O2/c1-15(2,3)23-14(22)21-8-6-11(7-9-21)13-5-4-12(10-20-13)16(17,18)19/h11-13,20H,4-10H2,1-3H3
• InChI Key： MCKLXFLNVFDODR-UHFFFAOYSA-N
• SMILES： FC(C1CNC(CC1)C1CCN(C(=O)OC(C)(C)C)CC1)(F)F

Computed Properties

• Exact Mass: 336.20246259g/mol
• Monoisotopic Mass: 336.20246259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 5-(trifluoromethyl)-2,4'-bipiperidine-1'-carboxylate, Mixture of diastereomers

tert-butyl 5-(trifluoromethyl)-2,4'-bipiperidine-1'-carboxylate, Mixture of diastereomers (CAS No. 1314702-60-7): A Comprehensive Overview

The compound tert-butyl 5-(trifluoromethyl)-2,4'-bipiperidine-1'-carboxylate, with CAS No. 1314702-60-7, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and organic chemistry research. As a mixture of diastereomers, this compound presents unique stereochemical properties, making it a valuable intermediate in the synthesis of complex molecules. Its structural features, including the trifluoromethyl group and the bipiperidine backbone, contribute to its versatility in drug discovery and development.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The trifluoromethyl group in tert-butyl 5-(trifluoromethyl)-2,4'-bipiperidine-1'-carboxylate is particularly noteworthy, as it mimics the steric and electronic properties of a methyl group while offering improved resistance to enzymatic degradation. This characteristic aligns with the growing trend of incorporating fluorine atoms into drug candidates to optimize their pharmacokinetic profiles.

The bipiperidine scaffold is another critical aspect of this compound, as it is frequently employed in the design of central nervous system (CNS) therapeutics. Researchers have explored its potential in targeting receptors and enzymes associated with neurological disorders, such as Parkinson's disease and depression. The mixture of diastereomers further adds to the complexity, enabling the study of stereoselective interactions in biological systems.

From a synthetic perspective, tert-butyl 5-(trifluoromethyl)-2,4'-bipiperidine-1'-carboxylate serves as a pivotal building block in multi-step organic syntheses. Its tert-butyloxycarbonyl (Boc) protecting group facilitates selective deprotection, allowing for further functionalization under mild conditions. This feature is particularly advantageous in the development of peptide mimetics and small molecule inhibitors, where precise control over reaction sequences is paramount.

The compound's CAS No. 1314702-60-7 is often searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Queries such as "synthesis of trifluoromethyl bipiperidine derivatives" or "applications of diastereomeric mixtures in drug discovery" highlight the broader interest in its utility. Additionally, the rise of AI-driven drug design has spurred investigations into how such compounds can be optimized using computational tools, further elevating its profile in the scientific community.

In conclusion, tert-butyl 5-(trifluoromethyl)-2,4'-bipiperidine-1'-carboxylate, Mixture of diastereomers represents a fascinating intersection of chemistry and pharmacology. Its structural complexity, combined with the practical benefits of fluorination and stereochemical diversity, positions it as a key player in the advancement of modern therapeutics. As research continues to uncover new applications, this compound is poised to remain a focal point in the quest for innovative medicinal agents.